Cas no 7506-50-5 (N-benzyl-2-chlorobenzamide)

N-benzyl-2-chlorobenzamide structure
N-benzyl-2-chlorobenzamide structure
Product Name:N-benzyl-2-chlorobenzamide
CAS No:7506-50-5
MF:C14H12ClNO
MW:245.704182624817
CID:981187
PubChem ID:347073
Update Time:2025-04-19

N-benzyl-2-chlorobenzamide Chemical and Physical Properties

Names and Identifiers

    • N-benzyl-2-chlorobenzamide
    • 2-Chlor-benzoesaeure-benzylamid
    • 2-Chlor-N-benzyl-benzamid
    • 2-chloro-benzoic acid benzylamide
    • 2-chloro-N-benzylbenzamide
    • AC1L86G4
    • AG-G-99090
    • CBMicro_009228
    • CTK5E1042
    • N1-benzyl-2-chlorobenzamide
    • N-Benzyl-2-chloro-benzamide
    • NSC405526
    • SureCN5860823
    • SCHEMBL5860823
    • Z27749500
    • CCG-1430
    • CB12322
    • AKOS001297281
    • DTXSID20324038
    • SMSF0004595
    • Cambridge id 5214049
    • 7506-50-5
    • NSC-405526
    • BIM-0009225.P001
    • MDL: MFCD00188543
    • Inchi: 1S/C14H12ClNO/c15-13-9-5-4-8-12(13)14(17)16-10-11-6-2-1-3-7-11/h1-9H,10H2,(H,16,17)
    • InChI Key: XZGDVGQQACMHDH-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1C(NCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 245.06086
  • Monoisotopic Mass: 245.0607417g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1
  • LogP: 3.66090
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